3-chloro-N'-{[1-(3-fluorobenzyl)-4-piperidinyl]carbonyl}benzenecarbohydrazide

• IUPAC Name: N'-(3-chlorobenzoyl)-1-[(3-fluorophenyl)methyl]piperidine-4-carbohydrazide
• InChI: InChI=1S/C20H21ClFN3O2/c21-17-5-2-4-16(12-17)20(27)24-23-19(26)15-7-9-25(10-8-15)13-14-3-1-6-18(22)11-14/h1-6,11-12,15H,7-10,13H2,(H,23,26)(H,24,27)
• InChI Key: OCRVTCDQNWEIIW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NNC(=O)C2=CC(=CC=C2)Cl)CC3=CC(=CC=C3)F
• Molecular Formula: C20H21ClFN3O2
• Molecular Weight: 389.8 g/mol

Description

3-chloro-N’-{[1-(3-fluorobenzyl)-4-piperidinyl]carbonyl}benzenecarbohydrazide is a chemical compound with the CAS number 478259-07-3. It is a specialized compound and may be related to patent products.

Molecular Structure Analysis

The molecular structure of this compound would be based on its name, but without a specific diagram or more detailed information, it’s difficult to provide a comprehensive analysis.

Scientific Research Applications

Synthesis and Structural Investigations

Research in the field of organic and medicinal chemistry has led to the synthesis of novel compounds with potential applications in pharmacology. For instance, studies have focused on the development of high-affinity, selective σ ligands with variations in the carbon spirocenter, exploring the pharmacological properties of sila-analogues and their affinities for various central nervous system receptors, including σ, 5-HT1A, 5-HT2A, α1, α2, M, D2 receptors. These compounds were synthesized through multi-step processes, starting from dichlorodivinylsilane, highlighting the complexity and the potential of such molecules in scientific research (Tacke et al., 2003).

Pharmacological Investigations

In pharmacological research, the development of anti-Alzheimer's agents has been a significant area of interest. N-benzylated derivatives of (pyrrolidin-2-one)/(imidazolidin-2-one) were synthesized and evaluated for their potential as anti-Alzheimer's compounds. These analogs were designed based on the lead compound donepezil, with modifications aimed at improving efficacy and exploring the structure-activity relationship (SAR) of these molecules. In-vivo and in-vitro evaluations suggested the promise of certain compounds displaying excellent anti-Alzheimer's profiles, which underscores the importance of such synthetic compounds in developing therapeutic agents (Gupta et al., 2020).

Material Science and Chemical Synthesis

Additionally, the synthesis of structurally related compounds, such as 3-chloro-N′-(2-hydroxy-6-pentadecylbenzylidene)benzothiophene-2-carbohydrazide, highlights the versatility of these chemical frameworks in material science and chemical synthesis. These compounds, characterized by elemental analysis, IR, 1H NMR, 13C NMR, and mass spectral analysis, demonstrate the wide-ranging applications of such molecules beyond pharmacology, potentially including materials science and chemical synthesis technologies (Naganagowda et al., 2014).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s possible that it has specific uses in certain chemical reactions or processes, but these are not disclosed in the available sources.

Future Directions

The future directions for the use and study of this compound are not clear from the available information. Its potential relation to patented products suggests that it may have specific applications that are not widely disclosed.